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Cat. No.: B15612566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
FIIN-3 is a potent, irreversible dual inhibitor of Fibroblast Growth Factor Receptors (FGFRs)

and Epidermal Growth Factor Receptor (EGFR).[1][2] Its covalent mechanism of action,

targeting a conserved cysteine residue within the ATP-binding pocket of FGFRs, allows it to

overcome resistance to first-generation FGFR inhibitors.[1][3] This technical guide provides a

comprehensive overview of the chemical structure, properties, and biological activity of FIIN-3.

It includes detailed experimental protocols for key assays and visual representations of its

mechanism of action and relevant signaling pathways to support further research and drug

development efforts.

Chemical Structure and Properties
FIIN-3 is a complex small molecule with the IUPAC name N-(4-((3-(2,6-dichloro-3,5-

dimethoxyphenyl)-1-(6-((4-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4-

yl)ureido)methyl)phenyl)acrylamide. Its chemical and physical properties are summarized in the

table below.
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Property Value Reference

IUPAC Name

N-(4-((3-(2,6-dichloro-3,5-

dimethoxyphenyl)-1-(6-((4-(4-

methylpiperazin-1-

yl)phenyl)amino)pyrimidin-4-

yl)ureido)methyl)phenyl)acryla

mide

N/A

CAS Number 1637735-84-2 [4]

Molecular Formula C₃₄H₃₆Cl₂N₈O₄ N/A

Molecular Weight 691.61 g/mol [4]

SMILES

C=CC(=O)Nc1ccc(CN(C(=O)N

c2c(Cl)c(OC)cc(OC)c2Cl)c2nc

nc(Nc3ccc(N4CCN(C)CC4)cc3

)c2)cc1

N/A

Solubility Soluble in DMSO (100 mg/mL) [4]

Mechanism of Action
FIIN-3 is an irreversible inhibitor that forms a covalent bond with a non-catalytic cysteine

residue located in the P-loop of the ATP binding site of FGFRs.[2][3] This covalent modification

is achieved through its acrylamide "warhead" and allows FIIN-3 to maintain potent inhibition

even against FGFR gatekeeper mutations that confer resistance to reversible inhibitors.[1]

Notably, FIIN-3 also demonstrates the ability to covalently inhibit EGFR by targeting a distinct

cysteine residue, highlighting its dual inhibitory activity.[1]

The co-crystal structure of FIIN-3 in complex with FGFR4 V550L (a gatekeeper mutant) has

been elucidated (PDB ID: 4R6V), providing a detailed view of its binding mode.[1][5]

FGFR Signaling Pathway and FIIN-3 Inhibition
The Fibroblast Growth Factor Receptor (FGFR) signaling pathway plays a critical role in cell

proliferation, differentiation, and survival. Its dysregulation is implicated in various cancers. The

pathway is initiated by the binding of FGF ligands and heparan sulfate proteoglycans (HSPGs)
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to the extracellular domain of FGFR, leading to receptor dimerization and autophosphorylation

of the intracellular kinase domains. This activation triggers downstream signaling cascades,

including the RAS-MAPK and PI3K-AKT pathways.[6][7][8] FIIN-3 exerts its therapeutic effect

by blocking the initial ATP-dependent autophosphorylation step, thereby inhibiting all

subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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